Cas no 1383131-94-9 (4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide)

• Product Name: 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide
• CAS No: 1383131-94-9
• MF: C₁₀H₉N₅O
• MW: 215.21
• MDL: MFCD18533593
• CID: 4668616
• Update Time: 2025-06-13

4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide

• MDL： MFCD18533593

Experimental Properties

• Density: 1.385±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide

Introduction to 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide (CAS No. 1383131-94-9)

4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1383131-94-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and therapeutic potential. The presence of both amino and carboxamide functional groups, coupled with a pyridine substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide consists of a pyrimidine ring system linked to a pyridine moiety at the 2-position and a carboxamide group at the 5-position. This specific arrangement of functional groups not only contributes to its unique chemical properties but also opens up numerous possibilities for its application in drug discovery and development. The compound's solubility, stability, and reactivity are influenced by these structural features, making it an attractive candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and inflammatory conditions. Pyrimidine derivatives have emerged as a prominent class of compounds due to their ability to interact with biological targets such as enzymes and receptors. Among these derivatives, 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide has shown promise in preclinical studies as a potential lead compound for the development of new drugs.

One of the most compelling aspects of 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide is its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Aberrant kinase activity is often associated with diseases such as cancer, making them attractive targets for therapeutic intervention. Several studies have demonstrated that pyrimidine-based compounds can effectively modulate kinase activity by binding to their active sites or allosteric sites. The structural features of 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide, particularly the presence of the amino and carboxamide groups, facilitate its interaction with kinase domains, making it a promising candidate for further development.

Moreover, the pyridine substituent in 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide can be further modified to enhance its pharmacological properties. For instance, introducing additional functional groups such as halogens or alkyl chains can improve its binding affinity and selectivity towards specific kinases. Such modifications are crucial for developing drugs that exhibit high efficacy while minimizing off-target effects. The flexibility offered by the pyridine moiety allows chemists to tailor the compound's structure to meet specific pharmacological requirements.

Recent advances in computational chemistry and molecular modeling have also contributed to the growing interest in 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide. These tools enable researchers to predict the binding modes of the compound with biological targets with high accuracy, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can identify optimal analogs of 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide that exhibit improved pharmacokinetic profiles and reduced toxicity.

The synthesis of 4-Amino-2-(pyridin-3-yl)pyrimidine-5-carboxamide is another area of active research. Chemists have developed various synthetic routes that allow for efficient and scalable production of this compound. These synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. The development of novel synthetic methodologies not only facilitates the production of 4-Amino-2-(pyridin-3-y]l}ypyrimidine}5-carcboamidc} but also provides insights into its structural properties and reactivity.

In conclusion,4-Amino}2-(piyrdin{3-yi]ypyrimidinc{5-carcboamidc} (CAS No. 1383131{94{9}) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in drug discovery technologies and synthetic chemistry, this compound is poised to play a crucial role in the development of next-generation drugs.